Cas no 118618-33-0 (ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate)

ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate structure
118618-33-0 structure
Product name:ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
CAS No:118618-33-0
MF:C12H16O3
MW:208.25400
CID:2893641
PubChem ID:14196982

ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
    • ethyl 2-(4-(hydroxymethyl)phenyl)propanoate
    • 118618-33-0
    • Ethyl 4-(hydroxymethyl)-I+/--methylbenzeneacetate
    • DTXSID101246381
    • Inchi: InChI=1S/C12H16O3/c1-3-15-12(14)9(2)11-6-4-10(8-13)5-7-11/h4-7,9,13H,3,8H2,1-2H3
    • InChI Key: OPHCKDGAWCHOMT-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.84550

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